Cas no 1544665-46-4 (methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate)
1544665-46-4 structure
Product Name:methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate
CAS No:1544665-46-4
MF:C12H21NO2
MW:211.30064368248
CID:2135314
Update Time:2023-11-20
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-Bicyclo[2.2.2]octane-1-propanoic acid methyl ester
- methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate
- methyl 3-(4-aminobicyclo[2.2.2]octan-1-yl)propanoate
- XYEVIUDNQGQLTH-UHFFFAOYSA-N
- 3-(4-Amino-bicyclo[2.2.2]oct-1-yl)-propionic acid methyl ester
- CID 90026431
- Bicyclo[2.2.2]octane-1-propanoic acid, 4-amino-, methyl ester
- Aceticacid,2-(4-hydroxypropoxy)-,ethylester
-
- Inchi: 1S/C12H21NO2/c1-15-10(14)2-3-11-4-7-12(13,8-5-11)9-6-11/h2-9,13H2,1H3
- InChI Key: XYEVIUDNQGQLTH-UHFFFAOYSA-N
- SMILES: O(C)C(CCC12CCC(CC1)(CC2)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 238
- Topological Polar Surface Area: 52.3
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 277.0±13.0 °C(Predicted)
- pka: 10.85±0.40(Predicted)
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM389864-100mg |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM389864-250mg |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM389864-500mg |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM389864-1g |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1548-100MG |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95% | 100MG |
¥ 1,999.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1548-250MG |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95% | 250MG |
¥ 3,201.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1548-500MG |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95% | 500MG |
¥ 5,332.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1548-1G |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95% | 1g |
¥ 7,999.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1548-5G |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95% | 5g |
¥ 23,997.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1548-100mg |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate |
1544665-46-4 | 95% | 100mg |
¥2000.0 | 2024-04-24 |
methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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